2-[(4-chlorophenyl)(methylsulfonyl)amino]-N-cyclopentylbutanamide

• IUPAC Name: 2-(4-chloro-N-methylsulfonylanilino)-N-cyclopentylbutanamide
• InChI: InChI=1S/C16H23ClN2O3S/c1-3-15(16(20)18-13-6-4-5-7-13)19(23(2,21)22)14-10-8-12(17)9-11-14/h8-11,13,15H,3-7H2,1-2H3,(H,18,20)
• InChI Key: WHJYBRDVMJDXDR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1CCCC1)N(C2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C16H23ClN2O3S
• Molecular Weight: 358.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-[(4-chlorophenyl)(methylsulfonyl)amino]-N-cyclopentylbutanamide often involves multiple steps, starting from basic aromatic compounds such as 4-chlorobenzoic acid. These processes may include esterification, hydrazination, salt formation, cyclization, and the conversion of intermediates into sulfonyl chloride, followed by nucleophilic attack by amines to give the desired sulfonamides. The structures of these synthesized compounds are typically confirmed through NMR, IR, and elemental analysis (Chen et al., 2010).

Molecular Structure Analysis

Molecular structure analysis of compounds bearing similarity to our compound of interest often employs techniques such as X-ray crystallography. This allows for the determination of crystal structures, elucidating details such as bond lengths, angles, and the overall conformation of the molecule. Such detailed structural analysis provides insights into the compound's reactivity and potential interactions with biological targets (Al-Hourani et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often include cyclopropanation, where the compound acts as a precursor or participant in reactions leading to the formation of cyclopropane rings. This showcases the compound's utility in synthesizing more complex molecules, highlighting its reactivity and versatility in organic synthesis (Davies et al., 1996).